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Compound of Interest

Compound Name: Hydroxylamine-O-sulfonic acid

Introduction

The synthesis of primary anilines is a cornerstone of modern organic chemistry, with
applications ranging from pharmaceuticals to materials science. While numerous methods
exist, the direct conversion of arylboronic acids to anilines offers a valuable route due to the
wide availability and stability of the boronic acid starting materials. This application note details
a robust, transition-metal-free protocol for the primary amination of arylboronic acids and their
derivatives using hydroxylamine-O-sulfonic acid (HSA) as an inexpensive and common
source of electrophilic nitrogen.[1][2]

This method is distinguished by its operational simplicity, proceeding under basic aqueous
conditions at room temperature for many substrates, and its avoidance of transition-metal
catalysts, which can be costly and require removal from the final product.[2][3] The reaction
tolerates a broad range of functional groups and can be applied to sterically hindered
substrates.[2]

Principle and Mechanism

The reaction proceeds via a proposed mechanism involving the base-mediated activation of
hydroxylamine-O-sulfonic acid.[2] Density Functional Theory (DFT) studies suggest that the
reaction is initiated by the formation of an ate-complex between the arylboronic acid and
hydroxide. This is followed by coordination of the activated aminating agent to the boron center,
which then facilitates a 1,2-aryl migration from the boron to the nitrogen atom, ultimately
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releasing the aniline product after hydrolysis. This base-mediated activation of HSA is
considered critical for the success of the reaction at ambient temperatures.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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